9-Octadecenamide, N,N-dimethyl-, (9Z)-, dimer

• CAS No.: 71302-52-8
• Molecular Formula: C40H78N2O2
• Molecular Weight: 619.1 g/mol
• IUPAC Name: (Z)-N,N-dimethyloctadec-9-enamide
• InChI: InChI=1S/2C20H39NO/c2*1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(22)21(2)3/h2*11-12H,4-10,13-19H2,1-3H3/b2*12-11-
• InChI Key: YEASSJSUKSETHZ-ZVMXUFIRSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)N(C)C.CCCCCCCC/C=C\CCCCCCCC(=O)N(C)C
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)N(C)C.CCCCCCCCC=CCCCCCCCC(=O)N(C)C

Description

9-Octadecenamide, N,N-dimethyl-, (9Z)-, dimer is a chemical compound with the molecular formula C20H39NO

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-Octadecenamide, N,N-dimethyl-, (9Z)-, dimer typically involves the reaction of oleic acid with dimethylamine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the amide bond. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity of the product .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and continuous flow processes. The use of efficient catalysts and optimized reaction conditions ensures the cost-effective and high-yield production of the compound. The product is then purified using techniques such as distillation or crystallization to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions

9-Octadecenamide, N,N-dimethyl-, (9Z)-, dimer undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form the corresponding amine.

Substitution: The compound can undergo substitution reactions where the amide group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide are used under controlled conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Various nucleophiles can be used in substitution reactions, often in the presence of a base or acid catalyst.

Major Products Formed

The major products formed from these reactions include oxides, amines, and substituted amides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

9-Octadecenamide, N,N-dimethyl-, (9Z)-, dimer has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a model compound for studying amide chemistry.

Biology: The compound is studied for its potential biological activities, including its role as a signaling molecule in various biological processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug delivery systems and as a bioactive compound.

Industry: It is used in the formulation of various industrial products, including lubricants, surfactants, and coatings.

Mechanism of Action

The mechanism of action of 9-Octadecenamide, N,N-dimethyl-, (9Z)-, dimer involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by modulating the activity of certain enzymes and receptors. The exact molecular targets and pathways involved are still under investigation, but it is known to influence various cellular processes, including signal transduction and gene expression .

Comparison with Similar Compounds

Similar Compounds

9-Octadecenamide: A closely related compound with similar chemical properties but lacking the dimethyl substitution.

N,N-Dimethyl-9-octadecenamide: Another similar compound with a different structural configuration.

Uniqueness

9-Octadecenamide, N,N-dimethyl-, (9Z)-, dimer is unique due to its specific structural configuration and the presence of the dimethyl substitution, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various scientific and industrial applications .